Cas no 2770984-86-4 (B-(2-Amino-6-chlorophenyl)boronic acid)

• Product Name: B-(2-Amino-6-chlorophenyl)boronic acid
• CAS No: 2770984-86-4
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• CID: 5562039
• Update Time: 2025-06-09

B-(2-Amino-6-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(2-Amino-6-chlorophenyl)boronic acid

• Inchi： 1S/C6H7BClNO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,10-11H,9H2
• InChI Key： LRLLLJKLIXJDAJ-UHFFFAOYSA-N
• SMILES： B(C1=C(Cl)C=CC=C1N)(O)O

Additional information on B-(2-Amino-6-chlorophenyl)boronic acid

B-(2-Amino-6-chlorophenyl)boronic acid (CAS No. 2770984-86-4): A Comprehensive Overview

B-(2-Amino-6-chlorophenyl)boronic acid (CAS No. 2770984-86-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique boronic acid functionality and the presence of an amino and chloro substituent on the phenyl ring, which endow it with a range of chemical and biological properties that make it a valuable building block in various applications.

The structure of B-(2-Amino-6-chlorophenyl)boronic acid can be represented as C₈H₉BClNO₂. The boronic acid group (B(OH)₂) is known for its ability to form stable complexes with a variety of functional groups, making it an excellent reagent for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and advanced materials. The amino and chloro substituents on the phenyl ring further enhance its reactivity and functional diversity.

In the realm of medicinal chemistry, B-(2-Amino-6-chlorophenyl)boronic acid has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing inhibitors of various enzymes and receptors involved in disease pathways. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the synthesis of potent inhibitors of kinases, which are critical targets in cancer therapy. The amino group provides a site for further functionalization, allowing for the introduction of additional pharmacophores to optimize potency and selectivity.

The boronic acid functionality in B-(2-Amino-6-chlorophenyl)boronic acid also makes it an attractive candidate for use in bioconjugation reactions. These reactions involve the formation of covalent linkages between biomolecules and functional groups, which can be used to create targeted drug delivery systems, diagnostic probes, and other bioactive materials. The ability to selectively couple this compound with biomolecules such as peptides, proteins, and nucleic acids opens up new avenues for developing innovative therapeutic and diagnostic tools.

In materials science, B-(2-Amino-6-chlorophenyl)boronic acid has been utilized in the synthesis of advanced polymers and hybrid materials. The boronic acid group can participate in dynamic covalent bonding, which allows for the creation of self-healing materials that can repair damage over time. Additionally, the presence of the amino and chloro substituents can influence the electronic properties of these materials, making them suitable for applications in electronics and energy storage devices.

The synthesis of B-(2-Amino-6-chlorophenyl)boronic acid typically involves multi-step processes that include functional group transformations and protective group manipulations. One common synthetic route involves the reaction of 2-amino-6-chlorobenzonitrile with diborane to form the corresponding borane intermediate, followed by hydrolysis to yield the desired boronic acid. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste and reduce energy consumption.

The safety profile of B-(2-Amino-6-chlorophenyl)boronic acid is an important consideration in its use. While boronic acids are generally considered to be low toxicity compounds, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, B-(2-Amino-6-chlorophenyl)boronic acid (CAS No. 2770984-86-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it a valuable building block for developing novel therapeutic agents, bioconjugates, and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.